Cas no 1049988-73-9 ({1-1-(4-Fluorophenyl)-1H-pyrazol-4-ylethyl}amine)

• Product Name: {1-1-(4-Fluorophenyl)-1H-pyrazol-4-ylethyl}amine
• CAS No: 1049988-73-9
• MF: C₁₁H₁₂FN₃
• MW: 205.231485366821
• CID: 1078104
• PubChem ID: 16640665
• Update Time: 2025-04-20

{1-1-(4-Fluorophenyl)-1H-pyrazol-4-ylethyl}amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-(4-Fluorophenyl)-1H-pyrazol-4-yl)ethanamine
• 1-[1-(4-fluorophenyl)pyrazol-4-yl]ethanamine
• 1-(4-Fluorophenyl)-I+/--methyl-1H-pyrazole-4-methanamine
• 1-[1-(4-fluorophenyl)-1H-pyrazol-4-yl]ethanamine
• 1-(1-(4-Fluorophenyl)-1H-pyrazol-4-yl)ethan-1-amine
• STK487785
• CS-0315298
• DTXSID601216090
• AKOS005171206
• 1049988-73-9
• {1-1-(4-Fluorophenyl)-1H-pyrazol-4-ylethyl}amine

• MDL： MFCD08691419
• Inchi： 1S/C11H12FN3/c1-8(13)9-6-14-15(7-9)11-4-2-10(12)3-5-11/h2-8H,13H2,1H3
• InChI Key： ADCLBVAKXCZNJM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=C(C=N1)C(C)N

Computed Properties

• Exact Mass: 205.10152556g/mol
• Monoisotopic Mass: 205.10152556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles